N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide

• IUPAC Name: 2-cyclopentyloxy-N-(2-pyrrol-1-ylethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C17H21N3O2/c21-17(19-9-12-20-10-3-4-11-20)14-7-8-18-16(13-14)22-15-5-1-2-6-15/h3-4,7-8,10-11,13,15H,1-2,5-6,9,12H2,(H,19,21)
• InChI Key: HDHAAIFSUOVLLC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC2=NC=CC(=C2)C(=O)NCCN3C=CC=C3
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide, also known as CPI-1189, is a novel compound with potential applications in scientific research. CPI-1189 is a nicotinic acetylcholine receptor agonist, which means that it binds to and activates these receptors in the brain and other tissues.

Mechanism of Action

The mechanism of action of N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide involves binding to and activating nicotinic acetylcholine receptors in the brain and other tissues. This activation leads to an increase in the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine, which are involved in a variety of physiological processes. N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide has been shown to have a high affinity for the α4β2 subtype of nicotinic receptors, which are particularly important in cognitive processes such as learning and memory.
Biochemical and Physiological Effects:
N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been found to improve cognitive function, reduce anxiety, and enhance sensory processing. It has also been shown to increase the release of dopamine and other neurotransmitters in the brain, which may contribute to its cognitive-enhancing effects. N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide has also been investigated for its potential to treat nicotine addiction, as it can bind to the same receptors as nicotine and reduce withdrawal symptoms.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide in lab experiments is its selectivity for nicotinic acetylcholine receptors, which allows researchers to study the specific effects of activating these receptors. N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide is also relatively easy to synthesize and can be produced on a large scale for research purposes. However, one limitation of using N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide is that it is a relatively new compound, and more research is needed to fully understand its effects and potential applications.

Future Directions

There are several future directions for research on N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and schizophrenia. N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide may also have applications in the treatment of nicotine addiction and other substance use disorders. Further research is needed to fully understand the biochemical and physiological effects of N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide and its potential applications in scientific research and medicine.

Synthesis Methods

The synthesis of N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide involves a multi-step process that begins with the reaction of 2-(cyclopentyloxy)isonicotinic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 2-aminoethylpyrrole to form the desired product, N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide. The synthesis of N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide is a relatively straightforward process and can be carried out on a large scale for research purposes.

Scientific Research Applications

N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide has been shown to have potential applications in scientific research, particularly in the field of neuroscience. It has been found to bind selectively to nicotinic acetylcholine receptors in the brain, which are involved in a variety of physiological processes, including learning, memory, and attention. N-(2-(1H-pyrrol-1-yl)ethyl)-2-(cyclopentyloxy)isonicotinamide has been used in studies to investigate the role of nicotinic receptors in these processes and to develop new treatments for neurological disorders such as Alzheimer's disease and schizophrenia.